Cas no 2551118-91-1 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid)
6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid
- 2551118-91-1
- EN300-27194087
- 6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid
- 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid
-
- MDL: MFCD32875291
- Inchi: 1S/C25H27NO5/c27-23(28)16-12-25(13-16)11-5-6-17(31-25)14-26-24(29)30-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,16-17,22H,5-6,11-15H2,(H,26,29)(H,27,28)
- InChI Key: WASFHBCFDMACFY-UHFFFAOYSA-N
- SMILES: O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC21CC(C(=O)O)C2
Computed Properties
- Exact Mass: 421.18892296g/mol
- Monoisotopic Mass: 421.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 653
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 84.9Ų
6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27194087-0.05g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 0.05g |
$600.0 | 2025-03-20 | |
| Enamine | EN300-27194087-0.1g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 0.1g |
$783.0 | 2025-03-20 | |
| Enamine | EN300-27194087-0.25g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 0.25g |
$1118.0 | 2025-03-20 | |
| Enamine | EN300-27194087-0.5g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 0.5g |
$1760.0 | 2025-03-20 | |
| Enamine | EN300-27194087-1.0g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 1.0g |
$2257.0 | 2025-03-20 | |
| Enamine | EN300-27194087-2.5g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 2.5g |
$4424.0 | 2025-03-20 | |
| Enamine | EN300-27194087-5.0g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 5.0g |
$6545.0 | 2025-03-20 | |
| Enamine | EN300-27194087-10.0g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95.0% | 10.0g |
$9704.0 | 2025-03-20 | |
| Enamine | EN300-27194087-1g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95% | 1g |
$2257.0 | 2023-09-10 | |
| Enamine | EN300-27194087-5g |
6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid |
2551118-91-1 | 95% | 5g |
$6545.0 | 2023-09-10 |
6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid
Introduction to 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic Acid (CAS No. 2551118-91-1)
6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2551118-91-1, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.
The molecular structure of this compound is characterized by its intricate spirocyclic framework, which integrates a spiroketal moiety with an amino acid derivative. Specifically, the presence of a 5-oxaspiro3.5nonane core suggests a complex three-dimensional arrangement that could influence its pharmacokinetic properties. This structural complexity is further accentuated by the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group, a protective group commonly used in peptide synthesis but also applicable in broader organic synthesis contexts.
The Fmoc group in the molecule plays a crucial role in modulating reactivity and stability, which is particularly relevant in pharmaceutical applications where controlled degradation and absorption are essential. The amino functionality at the position linked to the spirocyclic system introduces potential sites for further derivatization, enabling the creation of analogs with tailored biological activities. This flexibility makes the compound a valuable scaffold for drug discovery initiatives.
In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. Spirocycles are known for their rigid conformation and ability to mimic natural products, which can be advantageous in designing molecules with enhanced binding affinity and selectivity. The specific spiroketal structure of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid positions it as a promising candidate for developing novel therapeutic agents.
The pharmaceutical relevance of this compound is underscored by its potential applications in treating various diseases. Researchers have been exploring its efficacy in modulating enzyme activity, particularly those involved in metabolic pathways and signal transduction. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes such as kinases and proteases, which are implicated in conditions ranging from cancer to inflammatory disorders.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, has been instrumental in achieving the desired molecular architecture. These synthetic approaches not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.
One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with diverse biological profiles. This combinatorial approach has been successfully employed in high-throughput screening programs to identify novel therapeutic agents with improved pharmacological properties.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the three-dimensional structure and interactions of this molecule with biological targets. These simulations provide valuable insights into binding affinities, metabolic stability, and other critical parameters that influence drug efficacy and safety. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.
In conclusion, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid (CAS No. 2551118-91-1) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique spirocyclic framework, combined with functional groups like the Fmoc moiety, makes it a versatile scaffold for drug discovery initiatives. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.
2551118-91-1 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-oxaspiro3.5nonane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)